Acid Brown 298
Description
Acid Brown 298 is a dye used for coloring wool, polyamide, silk, cotton black silk ribbon, and leather . It is known for its red light brown color .
Synthesis Analysis
The production of Acid Brown 298 involves a series of reactions including diazotisation and azo coupling. The reactants include 2-amino-4-nitrophenol, 1-(3’-sulfophenyl)-3-methylpyrazolone, phenol, benzenediazonium chloride, β-naphthol, and chromium sulfate .Molecular Structure Analysis
The molecular structure of Acid Brown 298 is a chromium complex, disodium salt of the displayed structures . The molecular formula is C38H24Cr1N9Na2O9S .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of Acid Brown 298 include diazotisation and azo coupling. These reactions involve the transformation of 2-amino-4-nitrophenol, 1-(3’-sulfophenyl)-3-methylpyrazolone, phenol, benzenediazonium chloride, β-naphthol, and chromium sulfate into Acid Brown 298 .Physical And Chemical Properties Analysis
Acid Brown 298 is characterized by its red light brown color . It is used in dyeing various materials such as wool, silk, cotton black silk ribbon, and leather .Safety and Hazards
properties
CAS RN |
12234-78-5 |
|---|---|
Molecular Formula |
BO3Yb |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
